Cas no 5398-58-3 (1H-Pyrrole,2-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrrole,2-(1,1-dimethylethyl)-
• CAS No: 5398-58-3
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 378099
• Update Time: 2024-01-29

1H-Pyrrole,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-(1,1-dimethylethyl)-
• 2-tert-butyl-1H-pyrrole
• 2-tert.-Butyl-pyrrol
• 2-tert-butyl-1H-pyrrol

• Inchi： 1S/C8H13N/c1-8(2,3)7-5-4-6-9-7/h4-6,9H,1-3H3
• InChI Key： AJPCQTXGHLEGAY-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 123.10500
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.84
• Boiling Point: 156.4°Cat760mmHg
• Flash Point: 48.4°C
• Refractive Index: 1.493
• PSA: 15.79000
• LogP: 2.31220